Cas no 1500-93-2 (1-(3,5-DIMETHYL-1H-PYRROL-2-YL)ETHAN-1-ONE)
1500-93-2 structure
Product Name:1-(3,5-DIMETHYL-1H-PYRROL-2-YL)ETHAN-1-ONE
CAS No:1500-93-2
MF:C8H11NO
MW:137.179042100906
CID:133885
PubChem ID:2798358
Update Time:2025-04-19
1-(3,5-DIMETHYL-1H-PYRROL-2-YL)ETHAN-1-ONE Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-DIMETHYL-1H-PYRROL-2-YL)ETHAN-1-ONE
- 1-(3,5-dimethyl-1H-pyrrol-2-yl)ethanone
- Ethanone,1-(3,5-dimethyl-1H-pyrrol-2-yl)-
- 2,4-Dimethyl-5-acetyl-pyrrol
- 2-Acetyl-3,5-dimethyl-pyrrol
- 2-acetyl-3,5-dimethylpyrrole
- 3,5-Dimethyl-2-acetyl-pyrrol
- 2-Acetyl-3,5-dimethyl-1H-pyrrole
- 1-(3,5-Dimethyl-1h-pyrrol-2-yl)ethan-1-one, tech
- Ethanone, 1-(3,5-dimethyl-1H-pyrrol-2-yl)- (9CI)
- SCHEMBL3728873
- AKOS006230033
- 1500-93-2
- DTXSID50383996
- 1-(3,5-Dimethyl-1H-pyrrol-2-yl)ethanone, AldrichCPR
- CS-0334033
- 3,5-Dimethyl-2-acetylpyrrol
- FT-0605598
- MS-22124
- SB63768
- BAA50093
- MFCD00982312
- ETHANOL, 1-(3,5-DIMETHYL-2H-PYRROL-2-YLIDENE)-
- DB-286794
- 759398-65-7
- KSZNMNSPWOIFPE-UHFFFAOYSA-N
-
- MDL： MFCD00982312
- Inchi： 1S/C8H11NO/c1-5-4-6(2)9-8(5)7(3)10/h4,9H,1-3H3
- InChI Key： KSZNMNSPWOIFPE-UHFFFAOYSA-N
- SMILES： O=C(C)C1=C(C)C=C(C)N1
Computed Properties
- Exact Mass: 137.08400
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 32.9Ų
Experimental Properties
- Melting Point: 118 °C
- PSA: 32.86000
- LogP: 1.83410
1-(3,5-DIMETHYL-1H-PYRROL-2-YL)ETHAN-1-ONE Security Information
- Safety Instruction： S24/25
- Safety Term：S24/25
1-(3,5-DIMETHYL-1H-PYRROL-2-YL)ETHAN-1-ONE Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(3,5-DIMETHYL-1H-PYRROL-2-YL)ETHAN-1-ONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR29415-1g |
2-Acetyl-3,5-dimethyl-1H-pyrrole |
1500-93-2 | 1g |
£65.00 | 2023-09-02 | ||
| TRC | B430830-10mg |
1-(3,5-dimethyl-1H-pyrrol-2-yl)ethan-1-one |
1500-93-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B430830-50mg |
1-(3,5-dimethyl-1H-pyrrol-2-yl)ethan-1-one |
1500-93-2 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B430830-100mg |
1-(3,5-dimethyl-1H-pyrrol-2-yl)ethan-1-one |
1500-93-2 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Chemenu | CM382827-1g |
2-Acetyl-3,5-dimethyl-1H-pyrrole |
1500-93-2 | 95%+ | 1g |
$*** | 2023-03-30 |
1-(3,5-DIMETHYL-1H-PYRROL-2-YL)ETHAN-1-ONE Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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